molecular formula C13H9NO4S B8497060 2-Phenoxybenzene-1-sulfonyl isocyanate CAS No. 83790-63-0

2-Phenoxybenzene-1-sulfonyl isocyanate

Cat. No. B8497060
CAS RN: 83790-63-0
M. Wt: 275.28 g/mol
InChI Key: PTDXBDWPAUQGKV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Phenoxybenzene-1-sulfonyl isocyanate is a useful research compound. Its molecular formula is C13H9NO4S and its molecular weight is 275.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Phenoxybenzene-1-sulfonyl isocyanate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Phenoxybenzene-1-sulfonyl isocyanate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

83790-63-0

Molecular Formula

C13H9NO4S

Molecular Weight

275.28 g/mol

IUPAC Name

N-(oxomethylidene)-2-phenoxybenzenesulfonamide

InChI

InChI=1S/C13H9NO4S/c15-10-14-19(16,17)13-9-5-4-8-12(13)18-11-6-2-1-3-7-11/h1-9H

InChI Key

PTDXBDWPAUQGKV-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)OC2=CC=CC=C2S(=O)(=O)N=C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

25.0 g of 2-phenoxyphenylsulfonamide, 14.0 g of n-hexyl isocyanate, a catalytic amount of 1,4-diazabicyclo-[2,2,2]-octane and 150 ml xylene were refluxed with stirring for an hour. Thereafter, the mixture was reacted with a solution of 11.9 g of trichloromethyl chloroformate in 30 ml of xylene in a manner similar to that of Example (1). At the end of the reaction, the xylene and n-hexyl isocyanate were distilled off, to obtain 22.8 g of 2-phenoxyphenylsulfonylisocyanate. B.p. 146°-150° C./0.7 mmHg.
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
14 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
11.9 g
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Two

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